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Compound of Interest

Compound Name: Ruthenium carbon

Cat. No.: B1368696 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

handling Ruthenium on carbon, a common catalyst in chemical synthesis. Adherence to these

procedures is critical for minimizing risks and ensuring responsible disposal.

Immediate Safety and Personal Protective Equipment
(PPE)
When working with Ruthenium on carbon, a thorough understanding of its potential hazards is

the first line of defense. While the toxicological properties of this material have not been fully

investigated, it is classified as a flammable solid and may cause eye and skin irritation.[1]

Therefore, stringent adherence to PPE protocols is mandatory.

Engineering Controls: Always handle Ruthenium on carbon in a well-ventilated area, preferably

within a certified chemical fume hood, to minimize inhalation exposure.[1]

Personal Protective Equipment: The following PPE is required when handling Ruthenium on

carbon:

Eye and Face Protection: Wear chemical safety goggles or glasses with side-shields that

conform to OSHA's eye and face protection regulations in 29 CFR 1910.133 or European

Standard EN166.[1][2][3]

Skin Protection:
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Gloves: Wear appropriate protective gloves to prevent skin contact.[1][2][4] Inspect gloves

for any signs of degradation before use.

Protective Clothing: A lab coat or other suitable protective clothing should be worn to

prevent skin exposure.[1][2]

Respiratory Protection: If working outside of a fume hood or if dust is generated, a

NIOSH/MSHA or European Standard EN 149 approved respirator is necessary.[1][2]

Operational Plan: A Step-by-Step Guide to Handling
Following a standardized operational workflow is crucial for minimizing exposure and

preventing accidents.

1. Preparation:

Ensure the work area is clean and uncluttered.
Confirm that all necessary PPE is available and in good condition.
Have spill control materials readily accessible.
Keep away from heat, sparks, open flames, and other hot surfaces.[2][5]

2. Handling and Use:

Use spark-proof tools and explosion-proof equipment.[1][6]
Avoid creating dust.[1][3][7] If transferring the powder, do so carefully and slowly.
Avoid breathing dust, vapor, mist, or gas.[1]
Prevent contact with skin and eyes.[1]

3. Storage:

Store in a cool, dry, and well-ventilated area.[1]
Keep the container tightly closed.[1][3]
Store away from incompatible materials, such as strong oxidizing agents.[1][2][8]

Disposal Plan: Responsible Waste Management
Ruthenium on carbon waste is classified as hazardous and must be disposed of accordingly.[2]

1. Waste Collection:
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Collect all waste material, including any contaminated items (e.g., weighing paper, gloves), in
a clearly labeled, sealed container.

2. Disposal Procedure:

Dispose of the waste through a licensed hazardous waste disposal company.
Adhere to all local, regional, and national regulations for hazardous waste disposal.[2][5]
Do not empty into drains.[1]

Quantitative Safety Data
The following table summarizes key quantitative data related to the safe handling of Ruthenium

on carbon.

Parameter Value Source(s)

Occupational Exposure Limit

(Carbon)
TWA: 2 mg/m³ [3][8]

Flash Point 120 °C (248 °F) [1]

Decomposition Temperature 120 °C [8]

TWA: Time-Weighted Average

Visualizing Safety Protocols
To further clarify the procedural steps and safety hierarchy, the following diagrams have been

created.
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Caption: Operational Workflow for Handling Ruthenium on Carbon.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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